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Compound of Interest

Compound Name: 2,3-Dibromopropionyl chloride

Cat. No.: B092009

An In-depth Technical Guide to 2,3-Dibromopropionyl Chloride: History, Synthesis, and
Applications

Introduction

2,3-Dibromopropionyl chloride (CAS No: 18791-02-1) is a highly reactive, halogenated acyl
chloride that serves as a pivotal intermediate in synthetic organic chemistry.[1] With the linear
formula BrCH2CHBrCOCI, its structure incorporates a reactive acyl chloride functional group
and vicinal bromine atoms, making it a versatile building block for introducing complex
functionalities into molecules.[2] This guide provides a comprehensive overview of its history, a
detailed examination of its synthesis, an analysis of its chemical properties and reactivity, and a
discussion of its significant applications in the development of pharmaceuticals and industrial
chemicals.

Historical Context and Discovery

While a singular moment of discovery is not prominently documented, 2,3-Dibromopropionyl
chloride emerged during the mid-20th century from the broader scientific pursuit of novel,
reactive intermediates for organic synthesis.[1] Its development was not an isolated event but
rather a logical progression in the field of halogenated organic compounds. Chemists sought to
create polyfunctional molecules that could act as synthons for more complex chemical
structures. The combination of a highly reactive acyl chloride with two bromine atoms on the
adjacent carbons provided a unique tool for constructing heterocyclic compounds and other
intricate molecular architectures, securing its place as a valuable, albeit specialized, reagent in
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the synthetic chemist's toolbox.[1] It is an entirely synthetic compound with no known natural

sources.[1]

Physicochemical Properties

2,3-Dibromopropionyl chloride is a colorless to pale yellow liquid with a sharp, pungent odor

characteristic of acyl chlorides.[1] Its key physical and chemical properties are summarized

below.
Property Value Source(s)
CAS Number 18791-02-1 [21[3114]
Molecular Formula CsHsBr2CIO [4]
Molecular Weight 250.32 g/mol [2]
Appearance Clear, colorless to yellow/green (R

liquid

Boiling Point 191-193 °C [2][5]
Density 2.181 g/mL at 25 °C [2][5]

Refractive Index

n20/D 1.542

[2]

Flash Point 66 °C (150.8 °F) - closed cup [2][6]
B Insoluble and reacts violently
Solubility _ [1][7]
with water
. Moisture-sensitive; typically
Stability [11[3]

stored under an inert gas

Modern Synthesis: An Optimized One-Pot Process

The industrial preparation of 2,3-Dibromopropionyl chloride has been refined into an

efficient, high-yield, one-pot process that avoids the isolation of intermediates. This method,

detailed in patent literature, ensures high purity and is crucial for its role as a precursor for

reactive dyes and other fine chemicals.[8][9]
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The overall workflow is illustrated below:
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Step 1: Bromination

(Acrylic Acid (CH2=CH—COOHD (Liquid Bromine (Brz)j
20-70°C
Step 2: Catalysis
Y A4
(2,3-Dibromopropionic Acid Meltj (Iron Salt Catalyst (e.g., FeCls)j

Step 3: Chlorination

A 4
=@— (Thionyl Chloride (SOClzD
~65°C
A \ 4

(Crude 2,3-Dibromopropionyl Chloridej

Removal of volatiles

Step 4i'Purification

Distillation / Vacuum

Removal of volatiles
\ 4

Pure Product (>98%)
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Acyl Chloride Reactions

Ester Formation

' Nucleophilic Acyl /
NEClOeﬁpl;{lleNH Substitution 2,3-Dibromopropionyl Chloride\ N ] ]
(e.g., R-OH, R-NH?2) Br-CHz-CH(Br)-COCI ) >| Amide Formation
~

/Bromoalkane Reactions\

>
Nucleophilic ™~
Substitution (SN2) Thioether Formation

Nucleophile
(e.g,N3—,RS")

. )

Click to download full resolution via product page
Caption: Primary reaction pathways for 2,3-Dibromopropionyl chloride.

¢ Nucleophilic Acyl Substitution: The acyl chloride group is highly susceptible to attack by
nucleophiles. It readily reacts with alcohols to form esters, with amines to form amides, and
with water (violently) to hydrolyze back to the carboxylic acid. [1][7]This reactivity is central to
its function in attaching the dibromopropyl moiety to other molecules.

» Nucleophilic Substitution at Brominated Carbons: The bromine atoms can be displaced by a
variety of nucleophiles. This allows for the introduction of other functional groups, such as
azides, thiols, or amines, and is particularly useful in the synthesis of heterocyclic
compounds and chiral molecules.

Applications in Synthesis
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2,3-Dibromopropionyl chloride is a key intermediate in several areas of chemical
manufacturing and research.

e Pharmaceutical Synthesis: It is a documented precursor in the synthesis of various
biologically active molecules. Notable examples include:

o Antiarrhythmic Agents: Used in the synthesis of 2,3-diaminopropionanilides. [2][5] * Chiral
Synthesis: Employed in the chiral synthesis of both enantiomers of 1,4-dideoxy-1,4-
iminolyxitol and 1,4-dideoxy-1,4-iminoribitol, which are iminosugars with potential
therapeutic applications. [2][5] * Neuroexcitatory Amino Acids: Utilized in a concise
enantioselective synthesis of acromelic acid A, a potent neurotoxin used in neuroscience
research. [2][5]* Reactive Dyes: It serves as an important intermediate for reactive dyes,
where the dibromopropionyl group acts as a reactive "handle” that can form a covalent
bond with fibers like cotton. [8][9][10]* Agrochemicals: The compound is also used as an
intermediate in the synthesis of various agrochemicals, leveraging its reactivity to build
complex pesticidal and herbicidal molecules. [1]

Safety, Handling, and Storage

Due to its high reactivity and hazardous nature, strict safety protocols must be followed when
handling 2,3-Dibromopropionyl chloride.

Hazard Summary

GHS Hazard Statement Description

H227 Combustible liquid

H290 May be corrosive to metals

H302 Harmful if swallowed

H314 Causes severe skin burns and eye damage
H335 May cause respiratory irritation

Data sourced from multiple suppliers and safety data sheets. [2][3][11]

Handling and Personal Protective Equipment (PPE)
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» All work should be conducted in a well-ventilated chemical fume hood. [7]* Eye/Face
Protection: Wear chemical safety goggles and a face shield. [2][6]* Skin Protection: Wear
chemical-resistant gloves (e.g., butyl rubber) and protective clothing to prevent any skin
contact. [7][12]* Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate filter for organic vapors
and acid gases. [6][12]* Handling Precautions: Keep away from heat, sparks, and open
flames. [3][7]Avoid contact with water and moisture, as it reacts violently. [7]Do not ingest or
breathe vapors. [7]

Storage

» Store in a cool, dry, and well-ventilated area, locked up and away from incompatible
materials such as water, strong bases, and strong oxidizing agents. [3][7]* The container
must be kept tightly closed. It is often stored under an inert gas atmosphere (e.g., nitrogen or
argon) to prevent degradation from moisture. [1][3]* Use corrosive-resistant containers for
storage. [3][7]

Conclusion

2,3-Dibromopropionyl chloride is a potent and versatile synthetic intermediate whose value
is defined by its dual reactivity. While its discovery was an evolutionary step in the development
of reactive chemical tools, its modern, optimized synthesis has made it a reliable component in
the production of high-value products, from life-saving pharmaceuticals to vibrant reactive dyes.
Its hazardous nature demands rigorous safety protocols, but for the trained chemist, it offers an
efficient pathway to complex molecular architectures that are otherwise difficult to access.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Page loading... [wap.guidechem.com]
. 2,3-Dibromopropionyl chloride 97 18791-02-1 [sigmaaldrich.com]
. 2,3-Dibromopropionyl Chloride | 18791-02-1 | TClI AMERICA [tcichemicals.com]
. 433410250 [thermofisher.com]

2
3
4
e 5. 2,3-Dibromopropionyl chloride | 18791-02-1 [chemicalbook.com]
6. 2,3-Dibromopropionyl chloride 97 18791-02-1 [sigmaaldrich.com]
7. fishersci.com [fishersci.com]

8

. US5344977A - Process for the preparation of 2,3-dibromopropionyl chloride - Google
Patents [patents.google.com]

e 9. EP0457725B1 - Process for the preparation of 2,3-dibromopropionyl! chloride - Google
Patents [patents.google.com]

o 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

e 11. 2,3-Dibromopropanoyl chloride | C3H3Br2CIO | CID 86790 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 12. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [history and discovery of 2,3-Dibromopropionyl chloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092009#history-and-discovery-of-2-3-
dibromopropionyl-chloride]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b092009?utm_src=pdf-body
https://www.benchchem.com/product/b092009?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-3-dibromopropionyl-chloride-dic19731.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/300373
https://www.tcichemicals.com/US/en/p/D3288
https://www.thermofisher.com/order/catalog/product/433410250
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2667883.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/300373
https://www.fishersci.com/store/msds?partNumber=AC433410250&countryCode=US&language=en
https://patents.google.com/patent/US5344977A/en
https://patents.google.com/patent/US5344977A/en
https://patents.google.com/patent/EP0457725B1/en
https://patents.google.com/patent/EP0457725B1/en
https://patentimages.storage.googleapis.com/33/67/0b/a11536635a9efe/US5344977.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromopropanoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromopropanoyl-chloride
https://www.fishersci.com/store/msds?partNumber=AC163620100&productDescription=2-BROMOPROPIONYL+CHLORID+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b092009#history-and-discovery-of-2-3-dibromopropionyl-chloride
https://www.benchchem.com/product/b092009#history-and-discovery-of-2-3-dibromopropionyl-chloride
https://www.benchchem.com/product/b092009#history-and-discovery-of-2-3-dibromopropionyl-chloride
https://www.benchchem.com/product/b092009#history-and-discovery-of-2-3-dibromopropionyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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